Cas no 1336-96-5 (Naphthenic acids, mercury salts)

• Product Name: Naphthenic acids, mercury salts
• CAS No: 1336-96-5
• MF: Hg
• MW: 200.59
• CID: 899744
• Update Time: 2025-06-11

Naphthenic acids, mercury salts Chemical and Physical Properties

Names and Identifiers

• Naphthenic acids, mercury salts
• Caswell No. 546A
• EPA Pesticide Chemical Code 052101
• Mercury naphthenate

Computed Properties

• Exact Mass: 195.966

Experimental Properties

• PSA: 0

Additional information on Naphthenic acids, mercury salts

Chemical Profile of CAS No. 1336-96-5 and Naphthenic acids, mercury salts

Naphthenic acids, mercury salts, identified by the chemical identifier CAS No. 1336-96-5, represent a specialized class of organometallic compounds that have garnered significant attention in the field of chemical and pharmaceutical research. These compounds are derived from naphthenic acids, which are naturally occurring carboxylic acids found in petroleum fractions, and are complex mixtures of cyclic hydrocarbons. The introduction of mercury into these naphthenic acid structures results in a unique set of chemical properties that make them valuable in various industrial and laboratory applications.

The primary significance of Naphthenic acids, mercury salts lies in their role as catalysts and intermediates in organic synthesis. The mercury moiety in these compounds enhances their catalytic activity, particularly in reactions involving the transfer of functional groups across carbon-carbon bonds. This has made them useful in the synthesis of complex organic molecules, including pharmaceutical intermediates and specialty chemicals. Recent advancements in green chemistry have prompted researchers to explore more environmentally benign alternatives to traditional heavy metal catalysts, but Naphthenic acids, mercury salts continue to be studied for their unique reactivity and efficiency.

In the realm of pharmaceutical research, the study of Naphthenic acids, mercury salts has opened new avenues for drug discovery. Researchers have observed that the coordination chemistry of mercury with naphthenic acid derivatives can lead to the formation of novel complexes with potential biological activity. These complexes have been investigated for their antimicrobial and anti-inflammatory properties, although further studies are required to fully understand their mechanisms of action and safety profiles. The structural diversity of naphthenic acids allows for the customization of these complexes, enabling the development of targeted therapeutics.

The industrial applications of Naphthenic acids, mercury salts are equally noteworthy. In petroleum refining, these compounds serve as additives that improve the efficiency of catalytic processes, such as hydrocracking and reforming. Their ability to stabilize catalysts under high temperatures and pressures makes them indispensable in modern refining technologies. Additionally, they have been explored as corrosion inhibitors in industrial equipment exposed to harsh chemical environments. However, environmental concerns regarding the use of mercury have led to stricter regulations on its application, prompting research into safer alternatives.

The chemical behavior of Naphthenic acids, mercury salts is influenced by the intricate interplay between the naphthenic acid backbone and the mercury center. The naphthenic acid moiety provides a flexible scaffold that can adopt multiple conformations, while the mercury atom introduces a strong electrophilic center that participates in coordination with various ligands. This dual functionality makes these compounds versatile tools in synthetic chemistry. Recent computational studies have shed light on the electronic structure and reactivity patterns of these complexes, providing insights into how they can be optimized for specific applications.

From a sustainability perspective, the use of Naphthenic acids, mercury salts presents both challenges and opportunities. While their catalytic prowess is undeniable, the environmental impact of mercury necessitates careful handling and disposal practices. Researchers are actively working on developing protocols to minimize mercury exposure during synthesis and application. One promising approach involves immobilizing these compounds on solid supports, which not only enhances their recoverability but also reduces the risk of mercury leaching into the environment.

The future direction of research on Naphthenic acids, mercury salts is likely to focus on expanding their utility while addressing environmental concerns. Innovations in materials science may lead to the development of non-toxic metal alternatives or more efficient catalytic systems that mimic the properties of mercury-based compounds without their drawbacks. Collaborative efforts between academia and industry will be crucial in translating laboratory discoveries into practical applications that meet both economic and environmental standards.

In conclusion, Naphthenic acids, mercury salts, as represented by CAS No. 1336-96-5, are multifaceted compounds with significant implications in chemical synthesis, pharmaceutical development, and industrial processes. Their unique properties make them valuable tools for researchers across multiple disciplines, but their use must be balanced against environmental considerations. Continued innovation and responsible research practices will ensure that these compounds remain relevant assets in the advancement of science and technology.